Cas no 2138805-34-0 (1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one)
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one
- 2138805-34-0
- EN300-1127751
-
- Inchi: 1S/C8H11ClO2/c1-2-11-6-3-7(10)8(9)4-5-8/h3,6H,2,4-5H2,1H3/b6-3+
- InChI Key: YUVYEVJQBNJHDF-ZZXKWVIFSA-N
- SMILES: ClC1(C(/C=C/OCC)=O)CC1
Computed Properties
- Exact Mass: 174.0447573g/mol
- Monoisotopic Mass: 174.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1127751-0.05g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 95% | 0.05g |
$528.0 | 2023-10-26 | |
| Enamine | EN300-1127751-0.1g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 95% | 0.1g |
$553.0 | 2023-10-26 | |
| Enamine | EN300-1127751-0.25g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 95% | 0.25g |
$579.0 | 2023-10-26 | |
| Enamine | EN300-1127751-0.5g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 95% | 0.5g |
$603.0 | 2023-10-26 | |
| Enamine | EN300-1127751-1.0g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1127751-2.5g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 95% | 2.5g |
$1230.0 | 2023-10-26 | |
| Enamine | EN300-1127751-5.0g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1127751-10.0g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1127751-1g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 95% | 1g |
$628.0 | 2023-10-26 | |
| Enamine | EN300-1127751-5g |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one |
2138805-34-0 | 95% | 5g |
$1821.0 | 2023-10-26 |
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one
Introduction to 1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one (CAS No. 2138805-34-0)
1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one, identified by the chemical abstracts service number 2138805-34-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural motif comprising a chlorocyclopropyl group and an ethoxyprop-2-en-1-one backbone, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex pharmacophores. The presence of both electron-withdrawing and electron-donating functional groups in its structure makes it a versatile candidate for further derivatization and investigation.
The synthesis of 1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one involves intricate organic transformations that highlight the compound's structural complexity. The chlorocyclopropyl moiety, in particular, introduces reactivity that can be exploited for cross-coupling reactions, nucleophilic substitutions, or other transformations relevant to medicinal chemistry. Meanwhile, the ethoxyprop-2-en-1-one segment provides a platform for further functionalization, allowing chemists to explore modifications that could enhance biological activity or optimize pharmacokinetic properties.
In recent years, there has been growing interest in the development of novel compounds with structural motifs similar to 1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one due to their potential in drug discovery. The cyclopropyl ring, for instance, is known to improve metabolic stability and binding affinity in many drug candidates. Additionally, the ethoxyprop-2-en-1-one group can serve as a scaffold for designing molecules with specific biological activities. This has led to several studies exploring analogs of this compound, aiming to identify derivatives with enhanced efficacy or reduced side effects.
One of the most compelling aspects of 1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocycles or to introduce additional functional groups that could modulate biological activity. For example, the chlorocyclopropyl group can be readily transformed into other functionalized cyclopropanes or used in transition-metal-catalyzed coupling reactions. Similarly, the ethoxyprop-2-en-1-one moiety can undergo Michael additions, aldol reactions, or other transformations that expand its synthetic utility.
The pharmacological potential of 1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one has also been explored in several preclinical studies. While the compound itself may not have direct therapeutic applications, its derivatives have shown promise in various disease models. For instance, some analogs have demonstrated anti-inflammatory or antimicrobial properties, suggesting that further optimization could lead to new treatments. The structural features of this compound make it an attractive starting point for designing molecules with tailored biological activities.
From a synthetic chemistry perspective, 1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one exemplifies the importance of structural diversity in drug discovery. Its unique combination of functional groups allows for numerous possible modifications, enabling chemists to explore a wide range of chemical space. This flexibility is crucial for identifying novel lead compounds that can be further developed into viable therapeutic agents. Moreover, the compound's synthesis provides valuable insights into modern organic methodologies, which can be applied to other challenging targets in medicinal chemistry.
The latest advancements in computational chemistry and machine learning have further enhanced the study of 1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one and its derivatives. These tools allow researchers to predict biological activity with greater accuracy and identify promising candidates for experimental validation more efficiently than ever before. By integrating experimental data with computational models, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.
In conclusion, 1-( 1 - chlorocyclo propyl ) - 3 - eth oxy prop - 2 - en - 1 - one ( CAS No . 2138805 - 34 - 0 ) represents a significant advancement in pharmaceutical research . Its unique structural features , synthetic versatility , and pharmacological potential make it a valuable asset in the quest for new medicines . As research continues , it is likely that this compound will inspire further innovations and contribute to the development of next-generation therapeutics .
2138805-34-0 (1-(1-chlorocyclopropyl)-3-ethoxyprop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)